Cas no 1572-55-0 (1,8-Octanediamine, 4-(aminomethyl)-)

• Product name: 1,8-Octanediamine, 4-(aminomethyl)-
• CAS No: 1572-55-0
• MF: C₉H₂₃N₃
• MW: 173.299021959305
• CID: 96427
• PubChem ID: 94211

1,8-Octanediamine, 4-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediamine, 4-(aminomethyl)-
• 4-(Aminomethyl)-1,8-octanediamine
• 4-(aminomethyl)octane-1,8-diamine
• 1,8-Diamino-4,5-dihydroxy-anthrachinon
• 1,8-Diamino-4,5-dihydroxyanthraquinone
• 1,8-diamino-4,5-dihydroxylanthraquinone
• 1,8-diamino-4-aminomethyloctane
• 1,8-Diaminochrysazine
• 4-(aminomethyl)-1,8-diaminooctane
• 4,5-Diamino-1,8-dihydroxyanthraquinone
• 4,5-Diaminochrysazin
• 4.5-Diamino-chrysazin
• 4-aminomethyl-1,8-diamino octane
• 4-aminomethyl-1,8-octanediamine
• 4-aminomethyl-octane-1,8-diamine
• EINECS 204-921-0
• Q27124136
• CHEBI:53653
• NS00047237
• EINECS 216-392-3
• 1572-55-0
• HMJBXEZHJUYJQY-UHFFFAOYSA-N
• Triaminononane
• 62148-82-7
• AKOS006271894
• SCHEMBL199628
• DTXSID80883696
• 4-Aminomethyl-1,8-octanediamine, 95%
• 1,3,6-Tri(aminomethyl)hexane
• DB-348774
• 216-392-3
• DTXCID70907991

• Inchi： InChI=1S/C9H23N3/c10-6-2-1-4-9(8-12)5-3-7-11/h9H,1-8,10-12H2
• InChI Key： HMJBXEZHJUYJQY-UHFFFAOYSA-N
• SMILES： NCC(CCCCN)CCCN

Computed Properties

• Exact Mass: 173.18939
• Monoisotopic Mass: 173.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: -0.6

Experimental Properties

• PSA: 78.06

1,8-Octanediamine, 4-(aminomethyl)- Security Information

• Hazardous Material transportation number：UN 2928
• HazardClass：6.1(a)
• Hazard Level：6.1(a)
• PackingGroup：I